Cas no 2555-31-9 (2H-1-Benzopyran-2-one, 7-methoxy-4-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one, 7-methoxy-4-phenyl-
• CAS No: 2555-31-9
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1426575
• PubChem ID: 678305
• Update Time: 2025-04-20

2H-1-Benzopyran-2-one, 7-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-methoxy-4-phenyl-
• 7-methoxy-4-phenylchromen-2-one
• DTXSID70350408
• ICCB4_000128
• CBiol_000832
• 7-methoxy-4-phenylcoumarin
• HS-4610
• SCHEMBL14997043
• EiM07-30391
• AKOS001629784
• STK374272
• 2555-31-9
• 7-methoxy-4-phenyl-2H-chromen-2-one
• IFLab1_001466
• SR-01000442814
• Oprea1_552356
• HMS1416C14
• SR-01000442814-1

• Inchi： 1S/C16H12O3/c1-18-12-7-8-13-14(11-5-3-2-4-6-11)10-16(17)19-15(13)9-12/h2-10H,1H3
• InChI Key： SBGYDDPXUVAEDB-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)C2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones